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Compound of Interest

Compound Name: Trihydro(trimethylamine)aluminium

Cat. No.: B099812

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of
trihydro(trimethylamine)aluminium, a significant compound in chemical synthesis. This
document outlines its chemical identity, properties, and safety protocols, adhering to the
highest standards for scientific and drug development professionals.

Chemical Identification and Nomenclature

Trihydro(trimethylamine)aluminium is an adduct of alane (AlHs) and trimethylamine
(N(CHs)3). This complex stabilizes the highly reactive alane, making it a more manageable
reagent in various chemical transformations.

o CAS Number: 16842-00-5[1]
e IUPAC Name: Aluminum, (N,N-dimethylmethanamine)trihydro-, (T-4)-

e Synonyms: Alane-trimethylamine complex, TMAA, Trimethylamine alane,
Trimethylaminealuminium hydride, Trimethylamine aluminum hydride[1][2]

Physicochemical Properties

A summary of the key quantitative data for trihydro(trimethylamine)aluminium is presented
in the table below for easy reference and comparison.
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Property Value

Molecular Formula CsH12AIN

Molecular Weight 89.12 g/mol

Melting Point 76 °C[1]

Boiling Point 20 °C at 2 mmHg[1]
Appearance White crystalline solid
Solubility Reacts with water

Synthesis and Handling

Experimental Protocol for Synthesis:

While various methods exist for the synthesis of alane adducts, a general representative
procedure involves the reaction of an aluminum source with hydrogen in the presence of
trimethylamine. One documented approach describes the synthesis of alane adducts by
reacting Ti-catalyzed aluminum powder with hydrogen gas and trimethylamine (TMA) to form
the alane adduct. The formation of trimethylamine alane has been shown to occur at modest
hydrogen pressures (100 bar).

Handling and Safety Precautions:

Trihydro(trimethylamine)aluminium is a hazardous chemical that requires strict safety
protocols for handling.

o General Hazards: The compound is unstable and can be dangerous. It is known to explode
on contact with water and ignite in moist air. When heated to decomposition, it emits toxic
fumes of nitrogen oxides (NOx)[2].

e Personal Protective Equipment (PPE): Always handle this compound in an inert atmosphere
(e.g., a glovebox) to prevent contact with moisture and air. Wear appropriate personal
protective equipment, including flame-retardant laboratory coats, safety goggles, and
chemical-resistant gloves.
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o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert
gas. Keep away from sources of ignition and moisture.

Logical Relationship of Components

The following diagram illustrates the adduct formation between aluminum hydride and
trimethylamine.

Adduct Formation of Trihydro(trimethylamine)aluminium
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Caption: Lewis acid-base adduct formation.

Applications in Chemical Synthesis

Trihydro(trimethylamine)aluminium serves as a versatile reducing agent in organic
synthesis. Its reactivity is comparable to other aluminum hydride reagents, but its solid nature
and stability offer handling advantages. It is particularly useful for the reduction of a wide range
of functional groups.

A conceptual workflow for a typical reduction reaction using this reagent is depicted below.
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Conceptual Workflow for a Reduction Reaction
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Caption: A typical reduction reaction workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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